Cas no 88382-99-4 (N-[(2S)-1-Methoxy-3-phenylpropan-2-yl]acetamide)

N-[(2S)-1-Methoxy-3-phenylpropan-2-yl]acetamide is a chiral acetamide derivative characterized by its stereospecific (S)-configuration at the 2-position. This compound features a methoxy group and a phenylpropyl backbone, contributing to its utility as an intermediate in pharmaceutical synthesis and asymmetric organic reactions. Its well-defined stereochemistry ensures high enantioselectivity in applications such as peptidomimetics or bioactive molecule development. The methoxy and acetamide functional groups enhance solubility and reactivity, making it suitable for fine chemical transformations. Rigorous quality control ensures high purity, meeting standards for research and industrial use. Its structural versatility supports diverse synthetic pathways, particularly in medicinal chemistry and chiral catalyst design.
N-[(2S)-1-Methoxy-3-phenylpropan-2-yl]acetamide structure
88382-99-4 structure
Product Name:N-[(2S)-1-Methoxy-3-phenylpropan-2-yl]acetamide
CAS No:88382-99-4
MF:C12H17NO2
MW:207.268883466721
CID:634573
Update Time:2025-10-21

N-[(2S)-1-Methoxy-3-phenylpropan-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[1-(methoxymethyl)-2-phenylethyl]-, (S)-
    • (S)-N-[1-(Methoxymethyl)-2-phenylethyl]acetamide
    • (S)-N-(1-Methoxy-3-phenylpropan-2-yl)acetamide
    • N-[(2S)-1-Methoxy-3-phenylpropan-2-yl]acetamide
    • Inchi: 1S/C12H17NO2/c1-10(14)13-12(9-15-2)8-11-6-4-3-5-7-11/h3-7,12H,8-9H2,1-2H3,(H,13,14)/t12-/m0/s1
    • InChI Key: MGPASENXLUIENP-LBPRGKRZSA-N
    • SMILES: O(C)C[C@H](CC1C=CC=CC=1)NC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 188
  • Topological Polar Surface Area: 38.3

N-[(2S)-1-Methoxy-3-phenylpropan-2-yl]acetamide Pricemore >>

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